Cas no 610-27-5 (4-Nitrophthalic acid)

• Product Name: 4-Nitrophthalic acid
• CAS No: 610-27-5
• MF: C₈H₅NO₆
• MW: 211.128402471542
• MDL: MFCD00007252
• CID: 38820
• PubChem ID: 69121
• Update Time: 2025-05-21

4-Nitrophthalic acid Chemical and Physical Properties

Names and Identifiers

• 4-Nitrophthalic acid
• 5-NITROPHTHALIC ACID
• AKOS B028755
• 4-NITROBENZENE-1,2-DICARBOXYLIC ACID
• RARECHEM AL BO 1138
• 4-nitro-2-benzenedicarboxylicacid
• p-Nitro Phthalic Acid 4-Nitro Phthalic Acid
• 4-NITROPHTHALIC ACID GRADE II
• 4-NPA
• p-Nitro Phthalic Acid
• 4-Nitrophthalicacid(4-NPA)
• 1,2-Benzenedicarboxylic acid, 4-nitro-
• 4-Nitro-1,2-benzenedicarboxylic acid
• NSC 5395
• 4 NITRO PHTHALLIC ACID
• 4-nitro-1,2-dicarboxylic acid
• 4-nitrobenzene-1,2-bicarboxylic acid
• 4-nitro-phthalate
• 4-nitro-phthalic acid
• 4-Nitro-phthalsaeure
• 4-Nitrophthalic acid (4-NPA)
• AI3-08820
• DTXSID8060581
• 4-Nitrophthalicacid
• KGN4549BTD
• Phthalic acid, 4-nitro-
• F0001-1599
• A8481
• N0244
• Z56781926
• p-Nitrophthalic acid
• AKOS025395684
• 4-Nitrobenzene-1,2-dioic acid
• UNII-KGN4549BTD
• AKOS000120353
• NS00022490
• CHEMBL2179898
• J-515887
• K8G
• NSC-5395
• SCHEMBL260006
• NSC5395
• 4-Nitrophthalic Acid 100 ng/ml in Water
• AS-15912
• AMY17987
• EN300-16791
• MFCD00007252
• CS-M0147
• FT-0602369
• SY035500
• 610-27-5
• 4-Nitrophthalic acid, >=97.0%
• EINECS 210-215-3
• InChI=1/C8H5NO6/c10-7(11)5-2-1-4(9(14)15)3-6(5)8(12)13/h1-3H,(H,10,11)(H,12,13
• AC-4825
• 4-Nitrophthalic acid, 92%
• BBL027637
• DTXCID8042927
• STK397442
• FN03461
• 210-215-3

• MDL： MFCD00007252
• Inchi： 1S/C8H5NO6/c10-7(11)5-2-1-4(9(14)15)3-6(5)8(12)13/h1-3H,(H,10,11)(H,12,13)
• InChI Key： SLBQXWXKPNIVSQ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CC=1C(=O)O)[N+](=O)[O-])=O
• BRN： 1882262

Computed Properties

• Exact Mass: 211.01200
• Monoisotopic Mass: 211.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 120A^2
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Light beige solid
• Density: 1.6342 (rough estimate)
• Melting Point: 159-161 °C (lit.)
• Boiling Point: 459.5℃ at 760 mmHg
• Flash Point: 459.5 °C at 760 mmHg
• Refractive Index: 1.5282 (estimate)
• PH: 1 (10g/l, H2O, 20℃)
• Solubility: 880g/l
• PSA: 120.42000
• LogP: 1.51440
• Solubility: Soluble in water, alcohol, insoluble in chloroform, carbon tetrachloride, carbon disulfide, benzene

4-Nitrophthalic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Nitrophthalic acid

Recent Advances in the Research and Applications of 4-Nitrophthalic Acid (CAS: 610-27-5)

4-Nitrophthalic acid (CAS: 610-27-5) is a significant chemical compound in the field of chemical biology and pharmaceutical research. This aromatic dicarboxylic acid derivative has garnered attention due to its versatile applications in organic synthesis, material science, and drug development. Recent studies have explored its potential as a building block for the synthesis of complex molecules, including pharmaceuticals and advanced materials. This research brief aims to provide an overview of the latest advancements related to 4-Nitrophthalic acid, focusing on its synthesis, properties, and emerging applications.

One of the key areas of research involving 4-Nitrophthalic acid is its role in the synthesis of heterocyclic compounds. A recent study published in the Journal of Organic Chemistry demonstrated its utility in the preparation of phthalimide derivatives, which are known for their biological activities. The researchers utilized 4-Nitrophthalic acid as a precursor to synthesize novel phthalimide-based compounds with potential anti-inflammatory and anticancer properties. The study highlighted the compound's reactivity and versatility, making it a valuable intermediate in medicinal chemistry.

In addition to its pharmaceutical applications, 4-Nitrophthalic acid has been investigated for its use in material science. A 2023 study in Advanced Materials reported the incorporation of 4-Nitrophthalic acid into polymer matrices to enhance their thermal stability and mechanical properties. The researchers found that the nitro and carboxylic acid functional groups of 4-Nitrophthalic acid facilitated cross-linking reactions, leading to improved material performance. These findings suggest potential applications in high-performance polymers and coatings.

Another notable development is the exploration of 4-Nitrophthalic acid in environmental chemistry. Recent research has examined its degradation pathways and the potential for bioremediation. A study published in Environmental Science & Technology identified microbial strains capable of metabolizing 4-Nitrophthalic acid, offering insights into sustainable methods for managing nitroaromatic pollutants. This research underscores the importance of understanding the environmental fate of such compounds, particularly in industrial settings.

Despite its promising applications, challenges remain in the large-scale production and purification of 4-Nitrophthalic acid. A 2022 review in Chemical Engineering Journal discussed the optimization of synthetic routes to improve yield and reduce byproducts. The authors emphasized the need for greener and more efficient processes to meet the growing demand for this compound in various industries. Future research directions may include the development of catalytic methods and the exploration of renewable feedstocks.

In conclusion, 4-Nitrophthalic acid (CAS: 610-27-5) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from drug synthesis to material science and environmental chemistry, highlight its versatility and potential. Ongoing studies aim to address existing challenges and unlock new opportunities for this valuable chemical. Researchers and industry professionals are encouraged to stay updated on the latest developments to leverage the full potential of 4-Nitrophthalic acid in their work.